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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-O-Demethylisokadsurenin D is a naturally occurring lignan, a class of secondary

metabolites found in plants. This document provides a comprehensive overview of the available

technical information regarding its discovery, origin, and known characteristics. However, it is

important to note that the original publication detailing the initial isolation and comprehensive

characterization of this compound could not be located through extensive searches of scientific

databases. Consequently, detailed experimental protocols for its isolation and structure

elucidation, as well as primary quantitative data and specific signaling pathway involvement,

remain largely unavailable in the public domain.

Discovery and Origin
4-O-Demethylisokadsurenin D was isolated from the aerial parts of Piper kadsura (Choisy)

Ohwi, a plant belonging to the Piperaceae family.[1] This plant is a well-known source of

various bioactive lignans and neolignans. While the specific researchers and the exact year of

its initial discovery are not readily available in the reviewed literature, its presence in Piper

kadsura is confirmed by chemical suppliers and in phytochemical reviews of the genus.
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A summary of the basic chemical and physical properties of 4-O-Demethylisokadsurenin D is

presented in Table 1. This information is primarily sourced from chemical databases and

supplier specifications.

Property Value Source

Chemical Formula C₂₀H₂₂O₅ Chemical Supplier

Molecular Weight 342.39 g/mol Chemical Supplier

CAS Number 89104-59-6 Chemical Supplier

Class Lignan Inferred from structure

Appearance Not specified in literature -

Solubility Not specified in literature -

Melting Point Not specified in literature -

Table 1: Chemical and Physical Properties of 4-O-Demethylisokadsurenin D.

Structure Elucidation (General Approach)
The structure of lignans like 4-O-Demethylisokadsurenin D is typically determined using a

combination of spectroscopic techniques. While the specific data for this compound is not

available, the general workflow for structure elucidation of a novel natural product is outlined

below.
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Extraction and Isolation

Structure Determination

Dried Aerial Parts of Piper kadsura

Solvent Extraction
(e.g., Methanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(e.g., Silica Gel, Sephadex)

HPLC Purification

Isolated 4-O-Demethylisokadsurenin D

Mass Spectrometry (MS)
- Determine Molecular Weight

- Determine Elemental Composition

Nuclear Magnetic Resonance (NMR)
- 1H NMR

- 13C NMR
- 2D NMR (COSY, HMBC, HSQC)

IR and UV Spectroscopy
- Identify Functional Groups

- Identify Chromophores

Structure Elucidation
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Caption: A generalized workflow for the isolation and structure elucidation of natural products

like 4-O-Demethylisokadsurenin D.

Biological Activity
There is no specific information available in the reviewed literature regarding the biological

activity or potential signaling pathway involvement of 4-O-Demethylisokadsurenin D.

However, other lignans isolated from Piper kadsura have been reported to exhibit various

biological activities, including anti-inflammatory and anti-HIV properties. This suggests that 4-
O-Demethylisokadsurenin D could be a candidate for future bioactivity screening.

Experimental Protocols
Due to the absence of the original research publication, detailed experimental protocols for the

following are not available:

Extraction and Isolation: Specific solvents, ratios, column chromatography conditions, and

HPLC parameters for the isolation of 4-O-Demethylisokadsurenin D from Piper kadsura.

Structure Elucidation: Detailed parameters for NMR (¹H, ¹³C, 2D), MS, IR, and UV data

acquisition.

Bioassays: Protocols for any biological testing that may have been performed.

Quantitative Data
No specific quantitative data, such as NMR chemical shifts, mass spectrometry fragmentation

patterns, or IC₅₀ values from biological assays, could be retrieved for 4-O-
Demethylisokadsurenin D from the available literature.

Conclusion
4-O-Demethylisokadsurenin D is a lignan constituent of Piper kadsura. While its basic

chemical identity is established, a significant gap in knowledge exists regarding its discovery,

the specifics of its chemical and physical properties, and its potential biological activities. The

lack of the primary research article describing its initial isolation and characterization prevents a

more in-depth technical analysis. Future research efforts should aim to relocate the original
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publication or re-isolate and fully characterize this compound to elucidate its properties and

potential for therapeutic applications. This would involve a full spectroscopic analysis and a

comprehensive screening for biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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